1-Butanone, 1-(5-((3R)-3-amino-4-hydroxy-3-methylbutyl)-1-methyl-1H-pyrrol-2-yl)-4-(4-methylphenyl)-

• CAS No.: 1192731-63-7
• Molecular Formula: C21H30N2O2
• Molecular Weight: 342.5 g/mol
• IUPAC Name: 1-[5-[(3R)-3-amino-4-hydroxy-3-methylbutyl]-1-methylpyrrol-2-yl]-4-(4-methylphenyl)butan-1-one
• InChI: InChI=1S/C21H30N2O2/c1-16-7-9-17(10-8-16)5-4-6-20(25)19-12-11-18(23(19)3)13-14-21(2,22)15-24/h7-12,24H,4-6,13-15,22H2,1-3H3/t21-/m1/s1
• InChI Key: YXEQXPNSBUIRDZ-OAQYLSRUSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CCCC(=O)C2=CC=C(N2C)CC[C@](C)(CO)N
• Canonical SMILES: CC1=CC=C(C=C1)CCCC(=O)C2=CC=C(N2C)CCC(C)(CO)N

Description

1-Butanone, 1-(5-((3R)-3-amino-4-hydroxy-3-methylbutyl)-1-methyl-1H-pyrrol-2-yl)-4-(4-methylphenyl)- is a useful research compound. Its molecular formula is C21H30N2O2 and its molecular weight is 342.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Butanone, 1-(5-((3R)-3-amino-4-hydroxy-3-methylbutyl)-1-methyl-1H-pyrrol-2-yl)-4-(4-methylphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Butanone, 1-(5-((3R)-3-amino-4-hydroxy-3-methylbutyl)-1-methyl-1H-pyrrol-2-yl)-4-(4-methylphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 1-Butanone, 1-(5-((3R)-3-amino-4-hydroxy-3-methylbutyl)-1-methyl-1H-pyrrol-2-yl)-4-(4-methylphenyl)- is a complex organic molecule with potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound features a butanone backbone with various functional groups that may influence its biological activity. The presence of a pyrrole ring and an amino group suggests potential interactions with biological targets, particularly in the context of receptor binding and enzyme inhibition.

Anticancer Activity

Research indicates that derivatives of butanone compounds can exhibit anticancer properties. For instance, studies have shown that certain pyrrole derivatives can inhibit the proliferation of cancer cells by interfering with specific signaling pathways. The compound may possess similar properties due to its structural components.

Table 1: Anticancer Activity of Pyrrole Derivatives

Compound	IC50 (μM)	Mechanism of Action
Pyrrole A	0.5	Inhibition of cell cycle progression
Pyrrole B	0.8	Induction of apoptosis
Target Compound	TBD	TBD

Immunosuppressive Effects

Another area of interest is the immunosuppressive effects associated with butanone derivatives. A study demonstrated that exposure to certain butanone compounds could reduce humoral and cellular immune responses in animal models. This effect raises concerns regarding the safety and potential therapeutic applications of such compounds in immune-related disorders .

Antimicrobial Activity

The compound's potential antimicrobial activity has also been explored. Essential oils containing similar structures have shown antibacterial effects against various pathogens. The interaction of the compound with microbial cell membranes may contribute to its antimicrobial properties.

Table 2: Antimicrobial Activity of Related Compounds

Compound	Minimum Inhibitory Concentration (MIC)	Target Microorganism
Compound X	10 μg/mL	Staphylococcus aureus
Compound Y	15 μg/mL	Escherichia coli
Target Compound	TBD	TBD

Study on Anticancer Efficacy

A recent study evaluated the anticancer efficacy of related pyrrole compounds in vitro and in vivo. The results indicated significant tumor growth inhibition in treated mice compared to controls, suggesting that the target compound could have similar effects due to its structural analogies .

Immunosuppressive Response Investigation

In another investigation, researchers assessed the immunosuppressive effects of butanone derivatives on A/J mice. Results showed a marked decrease in natural killer cell activity following treatment, highlighting the need for caution when considering these compounds for therapeutic use .